Cas no 127020-77-3 (2-Azetidinone,1-acetyl-4-(acetyloxy)-)

• Product Name: 2-Azetidinone,1-acetyl-4-(acetyloxy)-
• CAS No: 127020-77-3
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 103273
• PubChem ID: 14543784
• Update Time: 2025-04-18

2-Azetidinone,1-acetyl-4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,1-acetyl-4-(acetyloxy)-
• 1-acetyl-4-(acetyloxy)-2-Azetidinone
• 2-Azetidinone, 1-acetyl-4-(acetyloxy)- (9CI)
• 1-Acetyl-4-oxoazetidin-2-yl acetate
• SCHEMBL10357196
• 127020-77-3
• FT-0758185
• (1-acetyl-4-oxoazetidin-2-yl) acetate

• Inchi： 1S/C7H9NO4/c1-4(9)8-6(11)3-7(8)12-5(2)10/h7H,3H2,1-2H3
• InChI Key： UZRFXGJQRAZTKY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CC(N1C(C)=O)=O

Computed Properties

• Exact Mass: 171.05317
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68